N-Methyl-N-((2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl)nonanamide

• IUPAC Name: N-methyl-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]nonanamide
• InChI: InChI=1S/C16H33NO6/c1-3-4-5-6-7-8-9-14(21)17(2)10-12(19)15(22)16(23)13(20)11-18/h12-13,15-16,18-20,22-23H,3-11H2,1-2H3/t12-,13+,15+,16+/m0/s1
• InChI Key: GCRLIVCNZWDCDE-SJXGUFTOSA-N
• Canonical SMILES: CCCCCCCCC(=O)N(C)CC(C(C(C(CO)O)O)O)O
• Isomeric SMILES: CCCCCCCCC(=O)N(C)C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
• Molecular Formula: C16H33NO6
• DSSTOX Substance ID: DTXSID001005752
• Molecular Weight: 335.44 g/mol
• CAS RN: 85261-19-4

Description

MEGA-9 is a nonionic detergent that can be used to solubilize membrane proteins. It has a critical micelle concentration (CMC) of 20 mM under no-salt conditions and CMCs ranging from 2 to 17.1 mM under high and low salt conditions for a variety of salts. It has been used to solubilize the melibiose transport carrier from E. coli membranes and reconstitute it into liposomes.
MEGA-9 (N-nonanoyl-N-methyl-D-glucamine) is a nonionic sugar-based surfactant. It is a membrane solubilizer and can forms vesicles.
Acyl-N-methylglucamide (MEGA) detergents are non-ionic detergents that provide a good starting point for your structural biology work. The hydrophilic head groups offer ample strength to extract proteins while still providing the capability to stabilize proteins in solution and promote crystal growth.
MEGA-9 is a nonionic detergent that can be used to solubilize membrane proteins.

Scientific Research Applications

Reconstitution of Proteins into Liposomes

“Mega-9” has been utilized in the reconstitution of proteins into liposomes. .

Study of Oligomerization of Toxins

Researchers have employed “Mega-9” to investigate its effects on the oligomerization of Bacillus thuringiensis Cry4Ba toxin . .

Solubilization of Membrane Proteins

As a non-ionic detergent, “Mega-9” is used to solubilize membrane proteins. .

Structural Biology

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Mechanism of Action

Target of Action

Mega-9, also known as Nonanoyl-N-methylglucamide, is primarily used to solubilize membrane proteins . These proteins are the primary targets of Mega-9. Membrane proteins play a crucial role in various biological processes, including signal transduction, transport of molecules, and cell-cell interaction .

Mode of Action

Mega-9 interacts with membrane proteins by embedding itself into the lipid bilayer of the cell membrane, thereby solubilizing the proteins . This interaction disrupts the hydrophobic interactions that keep the proteins within the lipid bilayer, allowing the proteins to be extracted into the aqueous solution .

Biochemical Pathways

The primary biochemical pathway affected by Mega-9 is the protein extraction and reconstitution process. By solubilizing membrane proteins, Mega-9 facilitates the study of these proteins in isolation from the cell . For example, it has been used to solubilize the melibiose transport carrier from E. coli membranes and reconstitute it into liposomes .

Pharmacokinetics

The compound’s ADME properties would be largely determined by its nonionic nature and its interactions with biological membranes .

Result of Action

The primary result of Mega-9’s action is the solubilization of membrane proteins, allowing them to be studied in isolation . This can provide valuable insights into the function of these proteins and their role in various biological processes .

Action Environment

The action of Mega-9 can be influenced by environmental factors such as temperature and salt conditions. For example, it has a critical micelle concentration (CMC) of 20 mM under no-salt conditions and CMCs ranging from 2 to 17.1 mM under high and low salt conditions for a variety of salts . These factors can affect the efficacy and stability of Mega-9 in solubilizing membrane proteins .